Cas no 76109-99-4 (Copper,[[2,2'-biquinoline]-4,4'-dicarboxylato(2-)-kN1,kN1']-)

Copper,[[2,2'-biquinoline]-4,4'-dicarboxylato(2-)-kN1,kN1']- structure
76109-99-4 structure
Product Name:Copper,[[2,2'-biquinoline]-4,4'-dicarboxylato(2-)-kN1,kN1']-
CAS No:76109-99-4
MF:C20H10CuN2O4
MW:405.850406169891
CID:569270
PubChem ID:195899
Update Time:2025-04-19

Copper,[[2,2'-biquinoline]-4,4'-dicarboxylato(2-)-kN1,kN1']- Chemical and Physical Properties

Names and Identifiers

    • Copper,[[2,2'-biquinoline]-4,4'-dicarboxylato(2-)-kN1,kN1']-
    • copper 2,2'-bicinchoninate
    • copper,2-(4-carboxylatoquinolin-2-yl)quinoline-4-carboxylate
    • DTXSID00226985
    • 76109-99-4
    • Copper, ((2,2'-biquinoline)-4,4'-dicarboxylato(2-)-N(1),N(1)')-
    • copper;2-(4-carboxylatoquinolin-2-yl)quinoline-4-carboxylate
    • Cu(II)-2,2'-Bicinchoninate
    • Inchi: 1S/C20H12N2O4.Cu/c23-19(24)13-9-17(21-15-7-3-1-5-11(13)15)18-10-14(20(25)26)12-6-2-4-8-16(12)22-18;/h1-10H,(H,23,24)(H,25,26);/q;+2/p-2
    • InChI Key: AXXRUABHNLLLJZ-UHFFFAOYSA-L
    • SMILES: [Cu+2].[O-]C(C1=CC(C2C=C(C(=O)[O-])C3C=CC=CC=3N=2)=NC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 404.993654g/mol
  • Monoisotopic Mass: 404.993654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 495
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų
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